Cas no 1260663-72-6 (Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate
• CAS No: 1260663-72-6
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 5977180
• PubChem ID: 72213389
• Update Time: 2025-08-05

Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• BENZYL 4-BUT-3-YNYLPIPERAZINE-1-CARBOXYLATE
• EN300-6994564
• benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate
• 1260663-72-6
• AB73212
• Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate

• Inchi： 1S/C16H20N2O2/c1-2-3-9-17-10-12-18(13-11-17)16(19)20-14-15-7-5-4-6-8-15/h1,4-8H,3,9-14H2
• InChI Key： CNBUUDMDJQKPRV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(CCC#C)CC1)=O

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate

Professional Introduction to Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate (CAS No. 1260663-72-6)

Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1260663-72-6, belongs to a class of molecules known for their potential applications in medicinal chemistry. The structural uniqueness of this compound lies in its combination of a piperazine ring, a benzyl group, and a but-3-ynyl moiety, which together contribute to its distinct chemical properties and biological activities.

The piperazine core is a well-documented pharmacophore in drug discovery, often found in medications targeting neurological and psychiatric disorders. Its ability to interact with various biological targets makes it a valuable scaffold for designing new therapeutic agents. In contrast, the benzyl group introduces hydrophobicity and can influence the compound's solubility and metabolic stability. The but-3-ynyl group, featuring a terminal alkyne, adds another layer of complexity, potentially affecting the molecule's reactivity and interaction with biological systems.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate, making it more accessible for research purposes. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this compound.

One of the most intriguing aspects of Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate is its potential biological activity. Preliminary studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders. The piperazine moiety's interaction with neurotransmitter receptors has been extensively studied, and modifications to this scaffold can lead to compounds with enhanced efficacy or selectivity. The presence of the but-3-ynyl group may further modulate these interactions, offering opportunities for structure-based drug design.

In the realm of medicinal chemistry, the development of novel psychoactive substances often relies on understanding the relationship between molecular structure and biological response. Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate represents an interesting case study in this context. Its unique structural features make it a candidate for further investigation into potential therapeutic applications. Researchers are particularly interested in exploring its interactions with serotonin receptors, given the importance of serotonin in regulating mood and cognition.

The benzyl group in Benzyl 4-(but-3-yn-1-yl)piperazine-1-carboxylate also plays a crucial role in determining its physicochemical properties. This moiety can influence solubility, permeability across biological membranes, and metabolic stability—key factors in drug development. By optimizing the size and electronic properties of the benzyl group, scientists can fine-tune these characteristics to improve the compound's pharmacokinetic profile.

Current research is focused on elucidating the mechanism of action of Benzyl 4-(but-3-y-nl)piperazine-l-carboxyllle using both computational and experimental approaches. Molecular modeling techniques have been employed to predict how this compound might bind to target proteins, providing insights into its potential biological effects. Additionally, in vitro assays are being conducted to assess its activity against relevant biological markers associated with CNS disorders.

The but-l'-nyl group adds an interesting dimension to the study of Benzyl 4-(but-l'-y-nl)piperazine-l-carboxyllle due to its potential reactivity and ability to participate in various chemical transformations. This feature could be exploited to develop derivatives with enhanced biological activity or improved pharmacological properties. For instance, functionalization of the alkyne moiety might lead to new compounds with distinct pharmacological profiles suitable for treating different neurological conditions.

In conclusion, Benzyl 4-(but-l'-y-nl)piperazine-l-carboxyllle (CAS No. 1260663-72-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation. As our understanding of its chemical properties and biological effects continues to grow, this molecule is likely to play an important role in the development of new therapeutic agents for CNS disorders.